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Compound Name: CM-Tpmf

Cat. No.: B10772242 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive guide for the preparation, storage, and handling of a

stock solution of CM-TPMF, a selective positive modulator of the small-conductance calcium-

activated potassium channel K(Ca)2.1. Adherence to this protocol is crucial for ensuring the

stability, and efficacy of the compound in experimental settings. Included are detailed

procedural steps, quantitative data, and safety precautions.

Introduction
CM-TPMF is a valuable pharmacological tool for investigating the physiological and

pathophysiological roles of K(Ca)2.1 channels, which are involved in neuronal excitability and

cardiovascular function. Proper preparation of a stock solution is the first critical step in any

experiment to ensure accurate and reproducible results. This protocol outlines the standardized

procedure for dissolving and storing CM-TPMF.

Quantitative Data Summary
The following table summarizes the key quantitative data for CM-TPMF.
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Property Value Reference

IUPAC Name

(S,E)-N-(7-(1-(4-chloro-2-

methylphenoxy)ethyl)-[1][2]

[3]triazolo[1,5-a]pyrimidin-2-yl)-

N'-methoxyformimidamide

MedKoo Biosciences[1]

Synonyms CM TPMF, CMTPMF MedKoo Biosciences[1]

CAS Number 477865-59-1 (racemic) MedKoo Biosciences

Molecular Formula C₁₆H₁₇ClN₆O₂ MedKoo Biosciences

Molecular Weight 360.80 g/mol MedKoo Biosciences

Appearance Solid powder MedKoo Biosciences

Solubility
Soluble in Dimethyl Sulfoxide

(DMSO)
MedKoo Biosciences

Purity >98% MedKoo Biosciences

Experimental Protocols
Materials and Equipment

CM-TPMF powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes (e.g., 1.5 mL)

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves
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Stock Solution Preparation Protocol (Target
Concentration: 10 mM)
This protocol describes the preparation of a 10 mM stock solution of CM-TPMF in DMSO. This

concentration is a convenient starting point for subsequent dilutions to typical working

concentrations (e.g., 1-100 µM).

Preparation: Before starting, ensure the workspace is clean and that all materials are readily

accessible. Wear appropriate PPE.

Weighing CM-TPMF:

Tare a sterile 1.5 mL microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out 3.61 mg of CM-TPMF powder directly into the tared tube.

Dissolving in DMSO:

Add 1 mL of anhydrous, cell culture grade DMSO to the microcentrifuge tube containing

the CM-TPMF powder.

Cap the tube securely.

Vortexing:

Vortex the solution thoroughly for 1-2 minutes, or until the powder is completely dissolved.

Visually inspect the solution against a light source to ensure no solid particles remain.

Aliquoting:

To avoid repeated freeze-thaw cycles, which can degrade the compound, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10 µL,

20 µL, or 50 µL) in sterile microcentrifuge tubes.

Storage:

Store the aliquoted stock solutions at -20°C for long-term storage (months to years). For

short-term storage (days to weeks), 0-4°C is acceptable. Protect from light.
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Preparation of Working Solutions
To prepare a working solution, the 10 mM stock solution should be diluted in the appropriate

experimental buffer or cell culture medium. It is crucial to maintain the final concentration of

DMSO in the working solution at a low, non-toxic level, typically below 0.5%, to avoid solvent-

induced artifacts.

Example Dilution for a 10 µM Working Solution:

To prepare 1 mL of a 10 µM working solution, add 1 µL of the 10 mM CM-TPMF stock solution

to 999 µL of your experimental buffer or medium. This results in a final DMSO concentration of

0.1%.

Visualization of Experimental Workflow and
Signaling Pathway
Experimental Workflow for CM-TPMF Stock Solution
Preparation
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Caption: Workflow for preparing a 10 mM CM-TPMF stock solution.

Signaling Pathway of K(Ca)2.1 Channel Activation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for CM-TPMF Stock
Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10772242#how-to-prepare-cm-tpmf-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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